1-Boc-4-(6-methyl-5-nitro-2-pyridinyl)-piperazine

• Molecular Formula: C15H22N4O4
• Molecular Weight: 322.36 g/mol
• IUPAC Name: tert-butyl 4-(6-methyl-5-nitropyridin-2-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C15H22N4O4/c1-11-12(19(21)22)5-6-13(16-11)17-7-9-18(10-8-17)14(20)23-15(2,3)4/h5-6H,7-10H2,1-4H3
• InChI Key: DUVNYIXNOISKEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)N2CCN(CC2)C(=O)OC(C)(C)C)[N+](=O)[O-]

Description

1-Boc-4-(6-methyl-5-nitro-2-pyridinyl)-piperazine is a useful research compound. Its molecular formula is C15H22N4O4 and its molecular weight is 322.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Boc-4-(6-methyl-5-nitro-2-pyridinyl)-piperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Boc-4-(6-methyl-5-nitro-2-pyridinyl)-piperazine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Mechanically stir mixture of 6-chloro-2-methyl-3-nitro-pyridine (Asymchem, 25.00 g, 144.9 mmol), tert-butyl 1-piperazinecarboxylate (29.68 g, 159.4 mmol), and triethylamine (23.2 mL, 167 mmol) in n-BuOH (250 mL) at 50° C. under nitrogen for 4 hours, at 65° C. for 2 hours, then at room temperature overnight. Add additional tert-butyl 1-piperazinecarboxylate (1.5 g), and heat the reaction at 65° C. for 4 hours. Cool the resulting slurry to 30° C. then add hexanes (75 mL). Cool the slurry to room temperature over 1 hour, then add water (150 mL). Allow the slurry to stand for 45 min then filter. Wash the cake with water (4×100 mL) then hexanes (100 mL) and air-dry overnight to yield 4-(6-methyl-5-nitro-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester as bright yellow crystals (46.30 g, 99% yield, MS(ES): m/z=267 [M+H—C4H8]).